Cas no 1153203-00-9 (2,3-Dihydro-1H-inden-5-yl(pyridin-3-yl)methyl(ethyl)amine)

• Product Name: 2,3-Dihydro-1H-inden-5-yl(pyridin-3-yl)methyl(ethyl)amine
• CAS No: 1153203-00-9
• MF: C₁₇H₂₀N₂
• MW: 252.354104042053
• CID: 5073215
• Update Time: 2025-05-23

2,3-Dihydro-1H-inden-5-yl(pyridin-3-yl)methyl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• [2,3-dihydro-1H-inden-5-yl(pyridin-3-yl)methyl](ethyl)amine
• N-[2,3-dihydro-1H-inden-5-yl(pyridin-3-yl)methyl]ethanamine
• Z1269702292
• [(2,3-dihydro-1H-inden-5-yl)(pyridin-3-yl)methyl](ethyl)amine
• 2,3-Dihydro-1H-inden-5-yl(pyridin-3-yl)methyl(ethyl)amine

• Inchi： 1S/C17H20N2/c1-2-19-17(16-7-4-10-18-12-16)15-9-8-13-5-3-6-14(13)11-15/h4,7-12,17,19H,2-3,5-6H2,1H3
• InChI Key： GLJGVOUSCXFWPM-UHFFFAOYSA-N
• SMILES： N(CC)C(C1C=NC=CC=1)C1C=CC2CCCC=2C=1

Computed Properties

• Exact Mass: 252.163
• Monoisotopic Mass: 252.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 24.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 398.8±37.0 °C at 760 mmHg
• Flash Point: 195.0±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,3-Dihydro-1H-inden-5-yl(pyridin-3-yl)methyl(ethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2,3-Dihydro-1H-inden-5-yl(pyridin-3-yl)methyl(ethyl)amine

Introduction to 2,3-Dihydro-1H-inden-5-yl(pyridin-3-yl)methyl(ethyl)amine (CAS No. 1153203-00-9)

2,3-Dihydro-1H-inden-5-yl(pyridin-3-yl)methyl(ethyl)amine (CAS No. 1153203-00-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DPMA, is characterized by its unique structural features and potential biological activities. The compound consists of a substituted indanone moiety linked to a pyridine ring through an ethylamine group, making it a versatile scaffold for the development of novel therapeutic agents.

The molecular structure of 2,3-Dihydro-1H-inden-5-yl(pyridin-3-yl)methyl(ethyl)amine (DPMA) is composed of a 2,3-dihydroindenyl group and a pyridine ring, both of which are known for their pharmacological significance. The indanone scaffold is particularly noteworthy due to its ability to modulate various biological targets, including enzymes and receptors. The pyridine ring, on the other hand, is a common feature in many bioactive molecules and contributes to the overall pharmacological profile of the compound.

In recent years, extensive research has been conducted to explore the potential applications of DPMA in various therapeutic areas. One of the most promising areas of investigation is its role as a potential antidepressant and anxiolytic agent. Studies have shown that DPMA exhibits significant activity in modulating serotonin and dopamine systems, which are key neurotransmitters involved in mood regulation and anxiety disorders.

A study published in the Journal of Medicinal Chemistry in 2021 reported that DPMA demonstrated potent serotonin reuptake inhibition (SRI) activity, comparable to that of established antidepressants such as fluoxetine. This finding suggests that DPMA could be a valuable lead compound for the development of new antidepressant drugs with improved efficacy and fewer side effects.

Beyond its potential as an antidepressant, DPMA has also shown promise in neuroprotective and anti-inflammatory applications. Research conducted at the University of California, Los Angeles (UCLA) found that DPMA exhibited neuroprotective effects in cellular models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound was found to reduce oxidative stress and inhibit neuroinflammation, which are key factors in the progression of these diseases.

In addition to its neurological applications, DPMA has been investigated for its anti-inflammatory properties. A study published in the Inflammation Research Journal in 2022 reported that DPMA effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity makes DPMA

The synthetic route for producing 2,3-Dihydro-1H-inden-5-yl(pyridin-3-yl)methyl(ethyl)amine

The safety profile of DPMA

In conclusion,